N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-(2-cyclohexylsulfanylethyl)-2-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H28N2O3S2/c1-17-11-13-19(14-12-17)29(26,27)24-21-10-6-5-9-20(21)22(25)23-15-16-28-18-7-3-2-4-8-18/h5-6,9-14,18,24H,2-4,7-8,15-16H2,1H3,(H,23,25)
• InChI Key: XQQIPTQUEAMZKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCCSC3CCCCC3
• Molecular Formula: C22H28N2O3S2
• Molecular Weight: 432.6 g/mol

Description

N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as CHET-SO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CHET-SO is a small molecule inhibitor that has shown promising results in inhibiting the activity of certain enzymes, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide involves the inhibition of certain enzymes, such as histone deacetylases (HDACs), which play a role in regulating gene expression. By inhibiting these enzymes, N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide can potentially disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide can have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of tumor growth and metastasis, and the modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide in lab experiments is its high potency and selectivity towards certain enzymes. However, one limitation is that N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide can be difficult to synthesize and purify, which can make it challenging to use in large-scale experiments.

Future Directions

There are several potential future directions for research involving N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, including:
1. Further studies on the mechanisms of action of N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide and its potential applications in cancer research.
2. Investigation of the potential use of N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide in other areas of scientific research, such as neurodegenerative diseases and autoimmune disorders.
3. Development of more efficient synthesis methods for N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, which could make it more accessible for large-scale experiments.
4. Exploration of the potential use of N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide in combination with other drugs or therapies, which could enhance its effectiveness.
In conclusion, N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide is a promising chemical compound that has gained attention in scientific research due to its potential applications in various fields. Further research is needed to fully understand its mechanisms of action and potential uses, but the current findings suggest that N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide could play an important role in the development of new drugs and therapies.

Scientific Research Applications

N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is in cancer research, where N-[2-(cyclohexylthio)ethyl]-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has shown promising results in inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.